Cas no 420130-61-6 (Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 420130-61-6
• MF: C₁₂H₁₁F₃N₂O₂
• MW: 272.223153352737
• CID: 1081714
• PubChem ID: 71748460
• Update Time: 2025-06-08

Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• ethyl 6-methyl-2-(trifluoromethyl)-imidazo[1,2-a]pyridine-3-carboxylate
• DB-360552
• CS-0096978
• Ethyl6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• DTXSID50857561
• 420130-61-6

• Inchi： 1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-5-4-7(2)6-17(8)9/h4-6H,3H2,1-2H3
• InChI Key： NDUPHWZTTHSDCG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N2C=C(C)C=CC2=N1)(F)F

Computed Properties

• Exact Mass: 272.07700
• Monoisotopic Mass: 272.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.358
• Refractive Index: 1.529
• PSA: 43.60000
• LogP: 2.83820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 420130-61-6): An Overview

Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 420130-61-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group and the ethyl ester moiety in its structure contributes to its unique chemical and biological properties.

The structure of Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is characterized by a fused imidazole and pyridine ring system, with a methyl group at the 6-position and a trifluoromethyl group at the 2-position. The carboxylic acid functionality is esterified with an ethyl group, making it a valuable intermediate in the synthesis of various bioactive molecules. The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the compound's reactivity and biological activity.

In recent years, Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its antimicrobial activity. Research has shown that imidazopyridines with similar structures exhibit potent antibacterial properties against both Gram-positive and Gram-negative bacteria. This makes Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial strains.

Beyond its antimicrobial properties, Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate has also been explored for its antiviral activity. Studies have demonstrated that certain imidazopyridines can inhibit viral replication by interfering with key viral enzymes or cellular processes essential for viral infection. This broad-spectrum antiviral potential is particularly relevant in the context of emerging viral threats and the need for novel antiviral agents.

Another significant application of Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is in the field of cancer research. Imidazopyridines have been shown to possess antiproliferative and proapoptotic effects on various cancer cell lines. The presence of the trifluoromethyl group can enhance these effects by modulating cellular signaling pathways involved in cell growth and survival. This makes Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate a valuable tool for understanding the mechanisms underlying cancer progression and for developing new therapeutic strategies.

In addition to its biological activities, Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is also an important intermediate in organic synthesis. Its reactivity can be harnessed to synthesize a wide range of derivatives with diverse functional groups, making it a versatile building block in the development of new chemical entities (NCEs). The ability to introduce different substituents at various positions on the imidazopyridine scaffold allows for fine-tuning of the compound's properties to optimize its pharmacological profile.

The synthesis of Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce various functional groups onto the imidazopyridine core, expanding its synthetic utility.

The physicochemical properties of Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, such as solubility, stability, and partition coefficient (logP), are crucial factors that influence its bioavailability and pharmacokinetic behavior. These properties can be optimized through structural modifications or formulation strategies to enhance its therapeutic efficacy. For instance, prodrug approaches have been explored to improve the oral bioavailability and reduce potential side effects associated with this compound.

In conclusion, Ethyl 6-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 420130-61-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development as a lead compound in drug discovery. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.